Cas no 53014-37-2 (Benzenamine,tetranitro-)
Benzenamine,tetranitro- structure
Product Name:Benzenamine,tetranitro-
CAS No:53014-37-2
MF:C6H3N5O8
MW:273.116720438004
CID:374050
PubChem ID:40601
Update Time:2025-04-19
Benzenamine,tetranitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,tetranitro-
- 2,3,5,6-tetranitroaniline
- Tetranitroaniline [UN0207] [Explosive 1.1D]
- UN0207
- 53014-37-2
- EINECS 258-295-9
- DTXSID70967510
- 2,3,4,6-Tetranitroanilin
- Benzenamine, tetranitro-
- SCHEMBL3366894
- Tetranitroaniline [UN0207] [Explosive 1.1D]
-
- Inchi: 1S/C6H3N5O8/c7-4-5(10(16)17)2(8(12)13)1-3(9(14)15)6(4)11(18)19/h1H,7H2
- InChI Key: NXEMFHROMKRKEG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(=CC(=C(C=1N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 272.99819
- Monoisotopic Mass: 272.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 209A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
Experimental Properties
- Density: 1.963
- Boiling Point: 569.5°Cat760mmHg
- Flash Point: 298.2°C
- Refractive Index: 1.75
- PSA: 175.8
Benzenamine,tetranitro- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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